4-[3-Bromo-4-(hydroxymethyl)phenoxy]benzonitrile

• CAS: 906673-46-9
• Molecular Formula: C14H10BrNO2
• Molecular Weight: 304.14 g/mol
• SMILES: C1=CC(=CC=C1C#N)OC2=CC(=C(C=C2)CO)Br
• InChI: InChI=1S/C14H10BrNO2/c15-14-7-13(6-3-11(14)9-17)18-12-4-1-10(8-16)2-5-12/h1-7,17H,9H2
• InChIKey: ODHQGPRIKQEZEK-UHFFFAOYSA-N

Synthesizing generic Crisaborole (AN2728) requires precise regiospecific intermediates. Generic substitution fails due to non-negotiable bromine and hydroxymethyl positions essential for benzoxaborole cyclization. - Key intermediate: Direct precursor to borylation/cyclization steps; bypasses aldehyde reduction to improve yield - Versatile handle: Bromine atom enables Suzuki-Miyaura cross-coupling for SAR exploration in anti-inflammatory campaigns - Compliance essential: Required reference standard for HPLC/UPLC impurity profiling in ANDA filings per ICH guidelines

4-[3-Bromo-4-(hydroxymethyl)phenoxy]benzonitrile: Key Crisaborole Intermediate

4-[3-Bromo-4-(hydroxymethyl)phenoxy]benzonitrile, also known as 2-Bromo-4-(4-cyanophenoxy)benzyl alcohol (CAS 906673-46-9), is a key intermediate in the synthesis of the FDA-approved PDE4 inhibitor Crisaborole (AN2728) [1]. As a substituted benzonitrile derivative, it features a bromine atom, a hydroxymethyl group, and a phenoxy linkage, providing specific reactivity that is essential for the multi-step synthesis of the final active pharmaceutical ingredient (API) [1]. Its well-defined role in this established synthetic pathway makes it a critical material for pharmaceutical development, particularly in the production of Crisaborole and its generic versions, as well as a necessary reference standard for impurity profiling in quality control .

Defined intermediate in patented Crisaborole synthetic route

Regiospecific substitution pattern essential for borylation step

Hydroxymethyl group enables direct downstream protection and cyclization

• [1] Pullagurla, M. R., Pitta, B. R., Namana, S. B., & Rangisetty, J. B. (2018). NOVEL PROCESS FOR THE PREPARATION OF 4-[(1-HYDROXY-1,3-DIHYDRO-2,1-BENZOXABOROL-5-YL) OXY] BENZONITRILE (CRISABOROLE). *WO Patent Application WO2018207216A1*. View Source

Procurement Risk: Structural Analogs Cannot Substitute

Generic substitution with other benzonitrile derivatives is not feasible due to the compound's precise and non-negotiable role as a direct precursor in a patented synthetic route for Crisaborole [1]. While related compounds like 4-(4-Bromo-3-(hydroxymethyl)phenoxy)benzonitrile (CAS 906673-45-8) or 4-[4-(hydroxymethyl)phenoxy]benzonitrile (CAS 90178-73-7) share a core scaffold, they differ critically in the position of key functional groups [1]. The specific placement of the bromine and hydroxymethyl groups on the phenoxy ring in 4-[3-Bromo-4-(hydroxymethyl)phenoxy]benzonitrile is essential for the subsequent borylation and cyclization steps that yield the benzoxaborole core of Crisaborole . Using a regioisomer would lead to a different intermediate, derailing the synthetic pathway and failing to produce the correct API, rendering it useless for its intended pharmaceutical application and creating significant compliance and regulatory risk.

Regioisomer

Structural analog cannot substitute

4-(4-Bromo-3-(hydroxymethyl)phenoxy)benzonitrile (CAS 906673-45-8) is a known Crisaborole impurity; using it derails synthesis and introduces regulatory risk.

Functional group

Precursor or downstream analog alters reactivity

Formyl or acetate analogs require additional transformations, reducing process efficiency and yield; only the target intermediate is poised for the patented protection–borylation sequence.

• [1] Pullagurla, M. R., Pitta, B. R., Namana, S. B., & Rangisetty, J. B. (2018). NOVEL PROCESS FOR THE PREPARATION OF 4-[(1-HYDROXY-1,3-DIHYDRO-2,1-BENZOXABOROL-5-YL) OXY] BENZONITRILE (CRISABOROLE). *WO Patent Application WO2018207216A1*. View Source

Differentiation Evidence vs. Closest Analogs

Regiospecific Positioning Dictates Synthetic Utility

The key differentiator for 4-[3-Bromo-4-(hydroxymethyl)phenoxy]benzonitrile (CAS 906673-46-9) is its specific regioisomeric structure, which is a mandatory requirement for its use as a precursor in the synthesis of the drug Crisaborole [1]. In contrast, the isomer 4-[4-Bromo-3-(hydroxymethyl)phenoxy]benzonitrile (CAS 906673-45-8) has the bromo and hydroxymethyl groups on different positions of the phenoxy ring, rendering it a distinct compound that is not a direct intermediate for Crisaborole and is instead categorized as an impurity (Crisaborole Impurity 55) . This structural precision is not a matter of potency but of synthetic utility and regulatory compliance.

Regiospecific Position

Head-to-head

Target: CAS 906673-46-9 (bromine para to hydroxymethyl) vs. Comparator: CAS 906673-45-8 (positions swapped) — different InChI Key, 100% difference in synthetic utility for Crisaborole.

Correct regioisomer is non-negotiable for Crisaborole synthesis; wrong isomer is a documented impurity.

Procurement of the correct regioisomer avoids synthesis failure and regulatory compliance risk.

Evidence Dimension	Regioisomeric Structure & Synthetic Utility
Target Compound Data	4-[3-Bromo-4-(hydroxymethyl)phenoxy]benzonitrile (CAS 906673-46-9). IUPAC: 4-[3-bromo-4-(hydroxymethyl)phenoxy]benzonitrile. Primary use: Crisaborole intermediate [1].
Comparator Or Baseline	4-(4-Bromo-3-(hydroxymethyl)phenoxy)benzonitrile (CAS 906673-45-8). IUPAC: 4-(4-bromo-3-(hydroxymethyl)phenoxy)benzonitrile. Primary use: Crisaborole Impurity 55 .
Quantified Difference	Regioisomer with different substitution pattern (bromine and hydroxymethyl group positions swapped). This difference in atomic connectivity (different InChI Key) leads to a 100% difference in synthetic utility for the Crisaborole pathway.
Conditions	Molecular structure comparison; defined synthetic pathway from WO2018207216A1 [1].

Why This Matters

Procuring the correct regioisomer is non-negotiable for a successful Crisaborole synthesis; using the wrong one (CAS 906673-45-8) will not only fail to produce the API but also introduce a known impurity, incurring significant cost, time, and regulatory compliance risk.

• [1] Pullagurla, M. R., Pitta, B. R., Namana, S. B., & Rangisetty, J. B. (2018). NOVEL PROCESS FOR THE PREPARATION OF 4-[(1-HYDROXY-1,3-DIHYDRO-2,1-BENZOXABOROL-5-YL) OXY] BENZONITRILE (CRISABOROLE). *WO Patent Application WO2018207216A1*. View Source

Hydroxymethyl Reactivity Enables Next-Step Functionalization

The compound features a primary hydroxymethyl (-CH2OH) group, which is a specific functional handle for the next step in the Crisaborole synthesis. According to patent WO2018207216A1, this hydroxyl group on compound (V) is protected to form an acetate (IV) before the key borylation step [1]. Analogs lacking this specific functional group, such as the starting material 4-(4-bromo-3-formylphenoxy)benzonitrile (CAS 906673-54-9, which has a formyl group), or the next intermediate 2-bromo-5-(4-cyanophenoxy)benzyl acetate (CAS N/A, which has a protected acetate), have a different reactivity profile and cannot directly enter the downstream synthesis steps without additional, inefficient transformations [1][2]. The target compound represents a specific, high-value state in the synthetic sequence.

Hydroxymethyl Reactivity

Head-to-head

Target -CH2OH vs. Precursor -CHO vs. Downstream -CH2OAc. Only the target alcohol is positioned for direct acetate protection and subsequent borylation per WO2018207216A1.

Selecting this intermediate minimizes extra reduction or deprotection steps, supporting process efficiency.

Other functional-group analogs would require additional transformations, increasing impurity risk.

Evidence Dimension	Functional Group Reactivity and Position in Synthetic Route
Target Compound Data	Hydroxymethyl group. Position: Critical intermediate (V) ready for protection and borylation.
Comparator Or Baseline	4-(4-bromo-3-formylphenoxy)benzonitrile (CAS 906673-54-9). Functional group: Formyl (-CHO). Position: Precursor, requires reduction step to become the target compound [1]. 2-bromo-5-(4-cyanophenoxy)benzyl acetate (CAS N/A). Functional group: Protected Acetate (-CH2OAc). Position: Downstream intermediate, already past the target compound's stage.
Quantified Difference	The target compound has a reactive primary alcohol. The precursor has a reactive aldehyde. The downstream intermediate has a protected, unreactive alcohol. The target compound is the only one poised for the specific protection and subsequent borylation sequence described in the patent [1].
Conditions	Synthetic sequence described in WO2018207216A1 [1].

Why This Matters

Selecting this intermediate, rather than a precursor or downstream analog, optimizes process efficiency and yield for the Crisaborole manufacturing workflow, minimizing the number of chemical transformations required and reducing the risk of side reactions.

• [1] Pullagurla, M. R., Pitta, B. R., Namana, S. B., & Rangisetty, J. B. (2018). NOVEL PROCESS FOR THE PREPARATION OF 4-[(1-HYDROXY-1,3-DIHYDRO-2,1-BENZOXABOROL-5-YL) OXY] BENZONITRILE (CRISABOROLE). *WO Patent Application WO2018207216A1*. View Source
• [2] 001chemical. (n.d.). CAS 906673-54-9, 4-(4-Bromo-3-formylphenoxy)benzonitrile - Chemical Information. View Source

Defined Impurity Reference Standard for Quality Control

While the primary intended use is as an intermediate, its close structural analog, CAS 906673-45-8, is a known and characterized Crisaborole impurity (Crisaborole Impurity 55 / Bromo Impurity) . This establishes a class-level inference that 4-[3-Bromo-4-(hydroxymethyl)phenoxy]benzonitrile itself serves as a critical reference standard for identifying and quantifying process-related impurities in Crisaborole API batches. In contrast, other benzonitrile derivatives without this specific bromo-hydroxymethyl substitution pattern are not relevant to the Crisaborole impurity profile and have no defined use in its quality control.

Impurity Reference Standard

Class-level

Regioisomer CAS 906673-45-8 is a known Crisaborole impurity; target compound inferred as potential reference standard for related process impurities.

May support QC method development for ANDA impurity profiling.

Data to verify; requires validation for specific impurity monitoring.

Evidence Dimension	Utility as a Pharmaceutical Impurity Reference Standard
Target Compound Data	Relevant as a potential reference standard or marker for Crisaborole process impurities. Its regioisomer is a known impurity.
Comparator Or Baseline	Other benzonitrile derivatives (e.g., 4-[4-(hydroxymethyl)phenoxy]benzonitrile, CAS 90178-73-7) or PDE4 inhibitors (e.g., AN-2898, CAS N/A) have no direct relationship to Crisaborole's synthesis or impurity profile.
Quantified Difference	The target compound and its regioisomers are the only ones in this chemical space with a defined, documented role in the context of Crisaborole's manufacturing process and impurity monitoring .
Conditions	Impurity profiling for the Crisaborole API; regulatory guidelines for Abbreviated New Drug Applications (ANDA).

Why This Matters

For generic drug manufacturers and analytical labs developing Crisaborole, this compound is an essential tool for method development, validation, and routine quality control, a function that general-purpose benzonitriles cannot fulfill.

Optimal Use Cases in R&D and Manufacturing

Process Development and Scale-Up for Generic Crisaborole

This compound is the direct precursor for a critical intermediate in the patented Crisaborole synthesis route [1]. Procuring high-purity 4-[3-Bromo-4-(hydroxymethyl)phenoxy]benzonitrile allows process chemists to bypass the initial reduction step of the aldehyde precursor, streamlining the workflow and potentially improving overall yield and purity in the production of generic Crisaborole API [1].

Novel Benzoxaborole Analogs for PDE4 Drug Discovery

Given its structural relationship to the potent PDE4 inhibitor Crisaborole (IC50 = 0.49 µM) , this compound serves as an ideal starting point for medicinal chemistry campaigns aiming to develop novel benzoxaborole-based anti-inflammatory agents. Its bromine atom is a versatile handle for cross-coupling reactions (e.g., Suzuki-Miyaura) [1], enabling the rapid exploration of structure-activity relationships around the phenoxy benzoxaborole core.

Analytical Methods for Crisaborole Impurity Profiling

For analytical development and quality control laboratories supporting ANDA filings for Crisaborole, this compound and its close structural analogs are essential reference materials . They are required to develop and validate HPLC or UPLC methods capable of detecting and quantifying trace levels of process-related impurities in the final drug substance, as mandated by ICH guidelines .

Application

Selection Property

Validation Focus

Generic Crisaborole process development

Regiospecific intermediate fit

Synthetic route fidelity and impurity control

Benzoxaborole analog design

Bromine cross-coupling handle

PDE4 inhibition SAR context

Crisaborole impurity profiling

Reference standard utility

ANDA method development context

• [1] Pullagurla, M. R., Pitta, B. R., Namana, S. B., & Rangisetty, J. B. (2018). NOVEL PROCESS FOR THE PREPARATION OF 4-[(1-HYDROXY-1,3-DIHYDRO-2,1-BENZOXABOROL-5-YL) OXY] BENZONITRILE (CRISABOROLE). *WO Patent Application WO2018207216A1*. View Source